Cas no 28907-30-4 (4-amino-9,10-dihydroacridin-9-one)

• Product Name: 4-amino-9,10-dihydroacridin-9-one
• CAS No: 28907-30-4
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD00226497
• CID: 915279
• PubChem ID: 426352
• Update Time: 2025-04-23

4-amino-9,10-dihydroacridin-9-one Chemical and Physical Properties

Names and Identifiers

• 10h-benzo[b][1,8]naphthyridin-5-one
• 10H-Benzo[b][1,8]naphthyridin-5-on
• 10H-Pyrido[2,3-b]chinolin-5-on
• 1-azaacridone
• 4-aza-9(10H)-acridone
• 5-oxo-5,10-dihydrobenzo< b> < 1,8> naphthiridine
• AC1L8HF0
• benzo[b][1,8]naphthyridone
• CTK0J1720
• NSC187568
• Oprea1_075054
• Oprea1_079031
• STOCK1N-25448
• SureCN9709019
• benzo[b][1,8]naphthyridin-5(10H)-one
• BBL101111
• MS-20151
• AKOS000277442
• 4-aza-9-acridone
• HMS1649I01
• STL514075
• Benzo[b][1,8]naphthyridin-5(1H)-one
• benzo[b][1,8]naphthyridin-5-ol
• SR-01000393367-1
• MFCD00226497
• SDCCGMLS-0065391.P001
• SR-01000393367
• 28907-30-4
• AKOS037491740
• NSC-187568
• STL554907
• 5H,10H-benzo[b]1,8-naphthyridin-5-one
• 10H-BENZO[B]1,8-NAPHTHYRIDIN-5-ONE
• AKOS030241226
• F0011-0751
• DTXSID90330080
• SCHEMBL9709019
• 4-amino-9,10-dihydroacridin-9-one

• MDL： MFCD00226497
• Inchi： 1S/C12H8N2O/c15-11-8-4-1-2-6-10(8)14-12-9(11)5-3-7-13-12/h1-7H,(H,13,14,15)
• InChI Key： DAFMSUZBESPPSV-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2NC2C=CC=CC=21

Computed Properties

• Exact Mass: 196.06374
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.46
• LogP: 2.07630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-amino-9,10-dihydroacridin-9-one

Professional Introduction to 10H-benzo[b][1,8]naphthyridin-5-one (CAS No. 28907-30-4)

10H-benzo[b][1,8]naphthyridin-5-one, identified by its Chemical Abstracts Service (CAS) number 28907-30-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[b][1,8]naphthyridine scaffold, a class of nitrogen-containing heterocycles known for their diverse biological activities and potential therapeutic applications. The structural framework of 10H-benzo[b][1,8]naphthyridin-5-one consists of fused benzene and pyridine rings, with a carbonyl group at the 5-position, which contributes to its unique chemical properties and reactivity.

The benzo[b][1,8]naphthyridine core is a privileged structure in drug discovery, exhibiting a wide spectrum of pharmacological effects. Researchers have explored its derivatives for various therapeutic targets, including anticancer, antimicrobial, and anti-inflammatory applications. The presence of nitrogen atoms in the ring system allows for multiple hydrogen bonding interactions and coordination capabilities with biological targets, making this scaffold highly versatile for medicinal chemistry interventions.

In recent years, 10H-benzo[b][1,8]naphthyridin-5-one has been the subject of extensive computational and experimental studies to elucidate its mechanism of action and optimize its pharmacokinetic profile. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding affinity of this compound with target proteins. These studies have revealed that 10H-benzo[b][1,8]naphthyridin-5-one can interact with enzymes and receptors involved in critical biological pathways, suggesting its potential as a lead compound for developing novel therapeutics.

One of the most compelling aspects of 10H-benzo[b][1,8]naphthyridin-5-one is its structural flexibility, which allows for facile functionalization at multiple positions. This characteristic has enabled medicinal chemists to design a library of derivatives with enhanced potency and selectivity. For instance, modifications at the 3-position or 6-position of the naphthyridine ring have been shown to modulate binding interactions with biological targets, leading to improved pharmacological outcomes. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how subtle changes in the molecular structure can influence biological activity.

The pharmacological profile of 10H-benzo[b][1,8]naphthyridin-5-one has been investigated in several preclinical models. Initial studies have demonstrated its efficacy in inhibiting key enzymes implicated in cancer progression. The compound’s ability to disrupt protein-protein interactions or modulate enzyme activity has been attributed to its unique binding mode within the active site of target proteins. Furthermore, its stability under physiological conditions makes it a promising candidate for further development into an oral therapeutic agent.

Recent advances in synthetic chemistry have also contributed to the accessibility of 10H-benzo[b][1,8]naphthyridin-5-one, enabling scalable production methods for both laboratory and industrial applications. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been particularly useful in constructing complex derivatives with high enantioselectivity. These synthetic strategies not only enhance the efficiency of producing 10H-benzo[b][1,8]naphthyridin-5-one but also allow for rapid screening of analogs with tailored properties.

The potential therapeutic applications of 10H-benzo[b][1,8]naphthyridin-5-one extend beyond oncology. Emerging research suggests that this compound may have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating signaling pathways involved in neurodegeneration. Additionally, its antimicrobial properties have been explored in preliminary studies, indicating that derivatives of this scaffold could serve as novel antibiotics or antifungal agents against resistant strains.

In conclusion,10H-benzo[b][1,8]naphthyridin-5-one (CAS No. 28907-30-4) represents a structurally intriguing compound with significant promise in pharmaceutical development. Its unique scaffold and versatile reactivity make it an attractive scaffold for designing next-generation therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies for this compound,10H-benzo[b][1,8]naphthyridin-5-one is poised to play a pivotal role in future drug discovery efforts.